Cas no 380196-84-9 (2-chloro-1-5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 2-chloro-1-5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 380196-84-9
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 3104911
• PubChem ID: 3685565
• Update Time: 2025-07-25

2-chloro-1-5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-Chloro-1-[5-(4-methoxy-phenyl)-3-phenyl-4,5-dihydro-pyrazol-1-yl]-ethanon e
• 2-chloro-1-5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• 2-chloro-1-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]ethanone
• EN300-01707
• G38204
• Z56813252
• AKOS016050232
• 380196-84-9
• AKOS000115087
• STK993526
• 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethanone
• 2-Chloro-1-[5-(4-methoxy-phenyl)-3-phenyl-4,5-dihydro-pyrazol-1-yl]-ethanone
• CS-0218685
• 4-[1-(chloroacetyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]phenyl methyl ether

• Inchi： 1S/C18H17ClN2O2/c1-23-15-9-7-14(8-10-15)17-11-16(13-5-3-2-4-6-13)20-21(17)18(22)12-19/h2-10,17H,11-12H2,1H3
• InChI Key： YJDRECSFQDETIE-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2C=CC(=CC=2)OC)CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 328.0978555Da
• Monoisotopic Mass: 328.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.9Ų

Additional information on 2-chloro-1-5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 380196-84-9)

2-Chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one, with the CAS number 380196-84-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, which is known for its diverse biological activities and applications in drug discovery. The presence of a chloro group and a methoxyphenyl moiety in its structure enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one for its potential as a building block in the synthesis of anti-inflammatory and antimicrobial agents. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry.

The compound’s CAS No. 380196-84-9 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug development. These queries align with broader trends in the pharmaceutical industry, where there is a growing emphasis on small-molecule therapeutics and targeted drug design.

From a synthetic perspective, 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one can be prepared through multi-step organic reactions involving condensation and cyclization processes. The chloro and methoxy substituents play a critical role in modulating the compound’s electronic properties, which is essential for its reactivity in subsequent chemical transformations.

Another area of interest is the compound’s potential application in agrochemical research. Pyrazole derivatives are widely used in the development of pesticides and herbicides, and CAS 380196-84-9 could serve as a key intermediate in such formulations. Its structural versatility allows for modifications that can enhance bioactivity and selectivity, addressing current challenges in crop protection.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Topics such as catalyst optimization and solvent-free reactions are frequently discussed in relation to this compound.

For those seeking detailed analytical data, CAS No. 380196-84-9 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods provide insights into its purity, stability, and structural integrity, which are crucial for its application in high-value industries.

In summary, 2-chloro-1-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS 380196-84-9) represents a versatile and scientifically significant compound. Its potential in pharmaceuticals, agrochemicals, and material science makes it a subject of ongoing research and development. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing modern chemistry.